![molecular formula C21H23FN2O2S B6086903 N-(3'-fluoro-4-biphenylyl)-1-[(methylthio)acetyl]-3-piperidinecarboxamide](/img/structure/B6086903.png)
N-(3'-fluoro-4-biphenylyl)-1-[(methylthio)acetyl]-3-piperidinecarboxamide
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Overview
Description
N-(3'-fluoro-4-biphenylyl)-1-[(methylthio)acetyl]-3-piperidinecarboxamide, also known as FUB-MDMB, is a synthetic cannabinoid that has gained popularity in recent years. This compound belongs to the class of indole-based synthetic cannabinoids and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201. FUB-MDMB has been used as a research chemical in scientific studies to investigate its potential pharmacological effects.
Mechanism of Action
N-(3'-fluoro-4-biphenylyl)-1-[(methylthio)acetyl]-3-piperidinecarboxamide exerts its pharmacological effects by binding to the CB1 and CB2 receptors in the endocannabinoid system. This results in the activation of various signaling pathways that regulate physiological processes such as pain, appetite, and mood.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in scientific studies. It has been shown to have analgesic effects, which means it can reduce pain sensation. It has also been shown to have appetite-stimulating effects, which means it can increase food intake. Additionally, it has been shown to have sedative effects, which means it can induce sleep.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3'-fluoro-4-biphenylyl)-1-[(methylthio)acetyl]-3-piperidinecarboxamide in lab experiments is that it has high affinity for the CB1 and CB2 receptors, which makes it a potent tool for investigating the endocannabinoid system. However, one limitation is that it is a synthetic cannabinoid, which means it may have different pharmacological effects compared to natural cannabinoids.
Future Directions
There are several future directions for research on N-(3'-fluoro-4-biphenylyl)-1-[(methylthio)acetyl]-3-piperidinecarboxamide. One area of interest is investigating its potential therapeutic effects for various medical conditions such as chronic pain and appetite disorders. Another area of interest is investigating its potential toxicity and long-term effects on the endocannabinoid system. Additionally, further research is needed to fully understand its pharmacological effects and mechanism of action.
Synthesis Methods
The synthesis of N-(3'-fluoro-4-biphenylyl)-1-[(methylthio)acetyl]-3-piperidinecarboxamide involves the reaction of 4-fluorobenzonitrile with 4-bromobiphenyl in the presence of a palladium catalyst to form 3'-fluoro-4-biphenylyl-4-cyanobenzene. This compound is then reacted with methylthioacetic acid in the presence of a base to produce the final product, this compound.
Scientific Research Applications
N-(3'-fluoro-4-biphenylyl)-1-[(methylthio)acetyl]-3-piperidinecarboxamide has been used as a research chemical in various scientific studies to investigate its potential pharmacological effects. It has been shown to have high affinity for the CB1 and CB2 receptors in the endocannabinoid system, which are responsible for regulating various physiological processes such as pain, appetite, and mood.
properties
IUPAC Name |
N-[4-(3-fluorophenyl)phenyl]-1-(2-methylsulfanylacetyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN2O2S/c1-27-14-20(25)24-11-3-5-17(13-24)21(26)23-19-9-7-15(8-10-19)16-4-2-6-18(22)12-16/h2,4,6-10,12,17H,3,5,11,13-14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKPNIMWBPTURPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC(=O)N1CCCC(C1)C(=O)NC2=CC=C(C=C2)C3=CC(=CC=C3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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